N1-(4-chlorobenzyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
Description
N1-(4-chlorobenzyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H29ClN4O3 and its molecular weight is 444.96. The purity is usually 95%.
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Scientific Research Applications
Neuraminidase Inhibition for Anti-Influenza Drugs
Oxalamide derivatives have been studied as potent neuraminidase inhibitors, which is an effective target for anti-influenza drugs . The oxalamide group can form strong hydrogen bond interactions with essential residues at the active site of neuraminidase, contributing to the development of more potent inhibitors to combat the influenza virus.
Synthesis of Biologically Active Molecules
The synthesis of oxalamides through sustainable methods, such as acceptorless dehydrogenative coupling, is significant due to their prevalence in biologically active molecules and pharmaceuticals . These methods are environmentally friendly and provide a pathway to create various biologically relevant compounds.
Lipoxygenase Inhibition Activity
Oxalamide derivatives have been evaluated for their lipoxygenase inhibition activity, which is crucial in the development of anti-inflammatory drugs . Molecular docking studies help in understanding the interaction between oxalamides and lipoxygenase, aiding in the design of effective inhibitors.
Self-Healing Organogelators
Chiral oxalamide derivatives have been examined for their gelation properties in various oils, showcasing their potential as self-healing organogelators . These properties are particularly interesting for applications in sustained drug delivery systems.
Antiviral Activity Against HIV
Some oxalamide compounds show promising antiviral activity as entry inhibitors targeting the CD4-binding site of HIV-1 . This application is crucial in the ongoing research for new treatments against HIV.
Catalysis in Chemical Reactions
Oxalamides are employed as robust ligands in copper-catalyzed cross-coupling reactions . Their role in catalysis is essential for the synthesis of complex organic compounds, which has implications in various fields of chemistry and material science.
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-N'-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29ClN4O3/c1-27-11-13-28(14-12-27)21(18-5-9-20(31-2)10-6-18)16-26-23(30)22(29)25-15-17-3-7-19(24)8-4-17/h3-10,21H,11-16H2,1-2H3,(H,25,29)(H,26,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PONZVSDMOFFJBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C(=O)NCC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-chlorobenzyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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